Welcome to BenchChem Online Store!
中文
List
Bench Chemicals
molecular formula C12H13N3O2 B3367130 1-(5-Cyanopyridin-2-yl)piperidine-4-carboxylic acid CAS No. 162997-28-6

1-(5-Cyanopyridin-2-yl)piperidine-4-carboxylic acid

Cat. No. B3367130
CAS RN: 162997-28-6
M. Wt: 231.25 g/mol
InChI Key: DKTWMVJYYKLZRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08324248B2

Procedure details

In analogy to the procedure described for the synthesis of 4-{(3S,4S)-3-(4-Chloro-phenyl)-4-[(S)-1-(3,4-dichloro-phenoxy)-ethyl]-piperidine-1-carbonyl}-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-5′-carbonitrile (example 49) the respective piperidine derivative was prepared from (R)-1-[(3S,4S)-1-Benzyl-3-(4-chloro-phenyl)-piperidin-4-yl]-ethanol and 5-fluoro-pyrimidin-2-ol via Mitsunobu reaction and subsequently the benzyl group was cleaved by treatment with 1-chloroethyl-chloroformate, DIPEA and methanol. Coupling with 5′-Cyano-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid (commercially available) yielded the title compound as viscous yellow oil. MS (m/e): 549.4 [(M+H)+].
Name
4-{(3S,4S)-3-(4-Chloro-phenyl)-4-[(S)-1-(3,4-dichloro-phenoxy)-ethyl]-piperidine-1-carbonyl}-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-5′-carbonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(R)-1-[(3S,4S)-1-Benzyl-3-(4-chloro-phenyl)-piperidin-4-yl]-ethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5-fluoro-pyrimidin-2-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-chloroethyl-chloroformate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
DIPEA
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
5′-Cyano-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C@@H:8]2[C@@H:13]([C@@H:14]([O:16][C:17]3C=CC(Cl)=C(Cl)C=3)[CH3:15])[CH2:12][CH2:11][N:10]([C:25]([CH:27]3[CH2:32][CH2:31][N:30]([C:33]4[CH:38]=[CH:37][C:36]([C:39]#[N:40])=[CH:35][N:34]=4)[CH2:29][CH2:28]3)=[O:26])[CH2:9]2)=[CH:4][CH:3]=1.N1CCCCC1.C(N1CC[C@H]([C@H]([OH:62])C)[C@@H](C2C=CC(Cl)=CC=2)C1)C1C=CC=CC=1.[F:70][C:71]1[CH:72]=[N:73]C(O)=[N:75][CH:76]=1.ClC(OC(Cl)=O)C.CCN(C(C)C)C(C)C>CO>[C:39]([C:36]1[CH:37]=[CH:38][C:33]([N:30]2[CH2:31][CH2:32][CH:27]([C:25]([OH:26])=[O:62])[CH2:28][CH2:29]2)=[N:34][CH:35]=1)#[N:40].[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([C@@H:8]2[C@@H:13]([C@@H:14]([O:16][C:17]3[N:73]=[CH:72][C:71]([F:70])=[CH:76][N:75]=3)[CH3:15])[CH2:12][CH2:11][N:10]([C:25]([CH:27]3[CH2:32][CH2:31][N:30]([C:33]4[CH:38]=[CH:37][C:36]([C:39]#[N:40])=[CH:35][N:34]=4)[CH2:29][CH2:28]3)=[O:26])[CH2:9]2)=[CH:6][CH:7]=1

Inputs

Step One
Name
4-{(3S,4S)-3-(4-Chloro-phenyl)-4-[(S)-1-(3,4-dichloro-phenoxy)-ethyl]-piperidine-1-carbonyl}-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-5′-carbonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC=C(C=C1)[C@H]1CN(CC[C@@H]1[C@H](C)OC1=CC(=C(C=C1)Cl)Cl)C(=O)C1CCN(CC1)C1=NC=C(C=C1)C#N
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCCCC1
Step Two
Name
(R)-1-[(3S,4S)-1-Benzyl-3-(4-chloro-phenyl)-piperidin-4-yl]-ethanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)N1C[C@@H]([C@H](CC1)[C@@H](C)O)C1=CC=C(C=C1)Cl
Name
5-fluoro-pyrimidin-2-ol
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC=1C=NC(=NC1)O
Step Three
Name
1-chloroethyl-chloroformate
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC(C)OC(=O)Cl
Step Four
Name
DIPEA
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Step Five
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
5′-Cyano-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid
Type
product
Smiles
C(#N)C=1C=CC(=NC1)N1CCC(CC1)C(=O)O
Name
title compound
Type
product
Smiles
ClC1=CC=C(C=C1)[C@H]1CN(CC[C@@H]1[C@H](C)OC1=NC=C(C=N1)F)C(=O)C1CCN(CC1)C1=NC=C(C=C1)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.